Cas no 1158227-60-1 ((5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride)

• Product Name: (5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride
• CAS No: 1158227-60-1
• MF: C₅H₁₀ClN₃O
• MW: 163.605399608612
• MDL: MFCD11696372
• CID: 4573936
• PubChem ID: 44118438
• Update Time: 2025-06-07

(5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-ethyl-1,3,4-oxadiazol-2-yl)methylamine hydrochloride
• (5-Ethyl-1,3,4-oxadiazol-2-yl)methanamine hydrochloride
• (5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride

• MDL： MFCD11696372
• Inchi： 1S/C5H9N3O.ClH/c1-2-4-7-8-5(3-6)9-4;/h2-3,6H2,1H3;1H
• InChI Key： TWXCJSIMFSNTIQ-UHFFFAOYSA-N
• SMILES： C(C1=NN=C(CN)O1)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride

Introduction to (5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride (CAS No. 1158227-60-1)

(5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride, identified by its CAS number 1158227-60-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the oxadiazole class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The< strong>structure of (5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride features a central oxadiazole ring substituted with an ethyl group at the 5-position and a methylamine moiety at the 2-position. This unique arrangement contributes to its distinct chemical and biological properties. The oxadiazole core is known for its stability and reactivity, which makes it a versatile scaffold for drug design. The presence of the methylamine group introduces basic characteristics, facilitating interactions with various biological targets.

In recent years, there has been growing interest in oxadiazole derivatives due to their< strong>pharmacological potential. Studies have demonstrated that compounds containing the oxadiazole moiety exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The< strong>methylamine group further enhances these properties by enabling hydrogen bonding and other forms of molecular interaction with biological targets.

One of the most compelling aspects of (5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride is its role as a building block in the synthesis of more complex pharmaceutical entities. Researchers have leveraged this compound to develop novel molecules with enhanced efficacy and reduced side effects. For instance, recent studies have shown that derivatives of this compound exhibit promising< strong>antitumor activity. These findings are particularly significant in the context of developing next-generation anticancer drugs.

The< strong>synthesis of (5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the oxadiazole ring through cyclocondensation reactions. Subsequent steps involve functionalization at the 5-position with an ethyl group and introduction of the methylamine moiety at the 2-position. The final step involves conversion to the hydrochloride salt to improve solubility and shelf life.

The< strong>biological evaluation of this compound has revealed several interesting findings. In vitro studies have shown that (5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride interacts with various enzymes and receptors, suggesting multiple potential mechanisms of action. Notably, it has been found to inhibit certain kinases involved in cancer cell proliferation. Additionally, preclinical studies have indicated that it exhibits< strong>anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The< strong>pharmacokinetic profile of (5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Preliminary data suggest that it has a reasonable bioavailability and moderate half-life, which are favorable characteristics for a potential drug candidate.

In conclusion, (5-Ethyl-1,3,4-oxadiazol-2-yl)methylamine Hydrochloride (CAS No. 1158227-60-1) is a multifaceted compound with significant pharmaceutical potential. Its unique structure and diverse biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics for various diseases.